N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-N'-(3-fluoro-4-methylphenyl)ethanediamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-N'-(3-fluoro-4-methylphenyl)oxamide
• InChI: InChI=1S/C17H20FN3O2S/c1-11-4-5-13(8-14(11)18)20-17(23)16(22)19-9-15(21(2)3)12-6-7-24-10-12/h4-8,10,15H,9H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key: GXNPUEJVJJZSDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CSC=C2)N(C)C)F
• Molecular Formula: C17H20FN3O2S
• Molecular Weight: 349.4 g/mol
• CAS No.: 946199-97-9

Description

N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-N'-(3-fluoro-4-methylphenyl)ethanediamide is a useful research compound. Its molecular formula is C17H20FN3O2S and its molecular weight is 349.42. The purity is usually 95%.
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Scientific Research Applications

• Neurokinin-1 Receptor Antagonism : A compound with structural similarities has been identified as a high-affinity, orally active neurokinin-1 receptor antagonist. This compound shows efficacy in preclinical tests relevant to clinical efficacy in emesis and depression (Harrison et al., 2001).

• Alzheimer's Disease Imaging : Another compound structurally related has been used in conjunction with positron emission tomography to determine the localization and load of neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients (Shoghi-Jadid et al., 2002).

• Chemical Synthesis and Reactions : A related compound has been synthesized and its reactions studied, leading to the formation of derivatives with potential applications in various chemical processes (Obydennov et al., 2013).

• Detection of Herbicides in Natural Water : Structurally similar compounds have been used in the analysis and detection of herbicides and their degradates in natural water, demonstrating their potential application in environmental monitoring (Zimmerman et al., 2002).

• Fluorescent Chemosensors for Metal Ions : Certain compounds with structural similarities have been synthesized as chemosensors for metal ions like Zn2+ in aqueous media. These chemosensors can detect and quantify Zn2+ in water samples and distinguish Zn2+ from Cd2+ (Kim et al., 2016).

• Food Consumption and Binge Eating Studies : A structurally related compound has been evaluated for its effects on compulsive food consumption and binge eating in animal models, suggesting its potential application in the study of eating disorders (Piccoli et al., 2012).